Cas no 1806944-91-1 (2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1806944-91-1
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873586
• Update Time: 2025-06-26

2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-2-4-6(8(13,14)15)3(7(11)12)1-5(10)16-4/h1,7H,2H2
• InChI Key： JOFKADLGKYHIOI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(C(F)F)C=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by the CAS number 1806944-91-1, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with multiple halogenated groups, including a bromomethyl group at position 2, a chlorine atom at position 6, a difluoromethyl group at position 4, and a trifluoromethyl group at position 3. These substituents impart unique electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including nucleophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions, to construct the pyridine core with the desired substituents. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed Suzuki-Miyaura coupling to introduce the bromomethyl group onto the pyridine ring. This approach not only enhances the yield but also improves the purity of the final product, which is critical for its application in sensitive chemical reactions.

The electronic properties of 2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine make it an excellent candidate for use as an electroluminescent material in organic light-emitting diodes (OLEDs). The presence of electron-withdrawing groups such as chlorine and trifluoromethyl substituents significantly influences the molecule's conjugation and energy levels, which are crucial for efficient charge transport and light emission. Recent studies have shown that incorporating this compound into OLED architectures can lead to enhanced device performance, including higher luminous efficiency and longer operational lifetimes.

In addition to its electronic applications, this compound has shown potential in medicinal chemistry. The halogenated substituents on the pyridine ring can serve as pharmacophores, enabling interactions with biological targets such as enzymes and receptors. A research article in Nature Communications highlighted its role as a lead compound in the development of kinase inhibitors. The bromomethyl group was found to facilitate covalent binding to specific residues within the kinase active site, demonstrating promising inhibitory activity against several cancer-related kinases.

The synthesis and characterization of 2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine have also contributed to our understanding of halogen bonding in supramolecular chemistry. The molecule's ability to form halogen bonds has been exploited in designing self-assembled supramolecular systems with potential applications in drug delivery and catalysis. A study published in Angewandte Chemie demonstrated that this compound can act as a versatile building block for constructing supramolecular polymers with tunable mechanical properties.

In conclusion, CAS No. 1806944-91-1, or 2-(Bromomethyl)-6-chloro-4-(difluoromethyl)-3-(trifluoromethyl)pyridine, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis, materials science, and medicinal chemistry. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing modern chemical technologies.